Cas no 1214373-54-2 (2-Nitro-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Nitro-5-(trifluoromethyl)benzoic acid
• CAS No: 1214373-54-2
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• MDL: MFCD13185776
• CID: 1082602
• PubChem ID: 71650910
• Update Time: 2025-09-23

2-Nitro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(trifluoromethyl)benzoic acid

• MDL： MFCD13185776
• Inchi： 1S/C8H4F3NO4/c9-8(10,11)4-1-2-6(12(15)16)5(3-4)7(13)14/h1-3H,(H,13,14)
• InChI Key： POSKCQXWHNDYKW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),